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Compound of Interest

Compound Name: LIMKi3

Cat. No.: B608576

For researchers, scientists, and drug development professionals working with the potent LIM
kinase inhibitor, LIMKi3, a comprehensive understanding of safety and handling procedures is
paramount. This guide provides essential, immediate safety and logistical information, including
operational and disposal plans, to ensure the safe and effective use of this compound in a
laboratory setting.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of LIMKIi3 is the foundation of
safe handling. The following table summarizes key quantitative data for this compound.

Property Value

Molecular Weight 431.29 g/mol

Formula C17H14Cl2F2N4OS
Appearance Beige powder

Purity >98% (HPLC)

Solubility Soluble in DMSO to 100 mM
CAS Number 1338247-35-0

Personal Protective Equipment (PPE)
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Due to its potent biological activity, appropriate personal protective equipment must be worn at
all times when handling LIMKi3. The following table outlines the recommended PPE.

PPE Category Item Specification

Chemical-resistant nitrile
Hand Protection Gloves gloves. Double gloving is

recommended.

ANSI Z87.1 certified safety
Eye Protection Safety Glasses or Goggles glasses with side shields or

chemical splash goggles.

A buttoned, knee-length

Body Protection Laboratory Coat
laboratory coat.
A NIOSH-approved respirator
may be necessary if handling
Respiratory Protection Respirator large quantities or if there is a

risk of aerosolization. Consult

your institution's safety officer.

Experimental Protocols: Safe Handling and Disposal

Adherence to strict procedural guidelines is critical to minimize exposure and ensure a safe
laboratory environment.

Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.
o Store LIMKIi3 at +4°C in a tightly sealed container.

o Keep in a designated, well-ventilated, and secure area away from incompatible materials.

Preparation of Stock Solutions

 All handling of the solid compound and preparation of solutions should be performed in a
certified chemical fume hood.
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To prepare a stock solution, use a calibrated balance to weigh the desired amount of LIMKi3
powder.

Slowly add the desired volume of DMSO to the powder to achieve the target concentration.
For example, to prepare a 10 mM stock solution, dissolve 4.31 mg of LIMKIi3 in 1 mL of
DMSO.

Ensure the solution is fully dissolved before use. Gentle vortexing may be applied.

Working with LIMKIi3 in Experiments

Always wear the appropriate PPE as outlined in the table above.
Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

After handling, wash hands thoroughly with soap and water.

Decontaminate all work surfaces with an appropriate cleaning agent (e.g., 70% ethanol) after
each use.

Disposal Plan

Solid Waste: Unused LIMKIi3 powder and any materials grossly contaminated with the solid
(e.g., weigh boats, spatulas) should be collected in a designated, sealed hazardous waste
container.

Liquid Waste: Solutions containing LIMKi3 and contaminated consumables (e.g., pipette
tips, tubes) should be collected in a separate, clearly labeled hazardous waste container for
liquid chemical waste.

Disposal Method: All LIMKi3 waste must be disposed of as hazardous chemical waste
through your institution's environmental health and safety (EHS) office. Do not dispose of
LIMKIi3 down the drain or in the regular trash.

Safe Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of LIMKi3, from
receipt to disposal.
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Caption: Workflow for the safe handling of LIMKi3.

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
LIMKi3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608576#personal-protective-equipment-for-handling-
limki3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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